1-(2-methoxyethyl)-5-nitro-1H-indole

• Molecular Formula: C11H12N2O3
• Molecular Weight: 220.22 g/mol
• IUPAC Name: 1-(2-methoxyethyl)-5-nitroindole
• InChI: InChI=1S/C11H12N2O3/c1-16-7-6-12-5-4-9-8-10(13(14)15)2-3-11(9)12/h2-5,8H,6-7H2,1H3
• InChI Key: HCCCBJGDIFYMHZ-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C=CC2=C1C=CC(=C2)[N+](=O)[O-]

Description

1-(2-methoxyethyl)-5-nitro-1H-indole is a useful research compound. Its molecular formula is C11H12N2O3 and its molecular weight is 220.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 5-nitroindole (3.5 g; 21.6 mmol) in DMF (100 ml) was added Cs2CO3 (13.9 g; 42.6 mmol). The mixture thus obtained was stirred 1 h hour at room temperature then 1-bromo-2-methoxyethane (5.9 g; 42.6 mmol) was added dropwise. The resulting mixture was heated to 120° C. under stirring for 4 hours. After cooling, the mixture was poured into water (500 ml) and the crude product was filtered, dried under vacuum to give 1-(2-methoxyethyl)-5-nitro-1H-indole which was used in the following reaction without any further purification.

Synthesis routes and methods II

Procedure details